Cas no 101665-68-3 (1-Naphthalenecarbonylchloride, 5-methyl-)
101665-68-3 structure
Product Name:1-Naphthalenecarbonylchloride, 5-methyl-
CAS No:101665-68-3
MF:C12H9ClO
MW:204.652262449265
CID:124717
PubChem ID:45081890
Update Time:2025-04-18
1-Naphthalenecarbonylchloride, 5-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1-Naphthalenecarbonylchloride, 5-methyl-
- 1-Naphthalenecarbonyl chloride, 5-methyl- (9CI)
- 5-methylnaphthalene-1-carbonyl chloride
- 5-Methyl-1-naphthoylchloride
- ACMC-20m4ox
- AG-D-08906
- CTK0H2406
- DTXSID80664927
- 5-Methyl-1-naphthoyl chloride
- 101665-68-3
-
- Inchi: 1S/C12H9ClO/c1-8-4-2-6-10-9(8)5-3-7-11(10)12(13)14/h2-7H,1H3
- InChI Key: JLKJBAWPPBOQFC-UHFFFAOYSA-N
- SMILES: ClC(C1=CC=CC2=C(C)C=CC=C21)=O
Computed Properties
- Exact Mass: 204.03427
- Monoisotopic Mass: 204.034
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1A^2
- XLogP3: 4
Experimental Properties
- PSA: 17.07
- LogP: 3.52720
1-Naphthalenecarbonylchloride, 5-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A219002904-250mg |
1-Methylnaphthalene-5-carbonyl chloride |
101665-68-3 | 98% | 250mg |
$748.00 | 2023-09-04 | |
| Alichem | A219002904-500mg |
1-Methylnaphthalene-5-carbonyl chloride |
101665-68-3 | 98% | 500mg |
$1058.40 | 2023-09-04 | |
| Alichem | A219002904-1g |
1-Methylnaphthalene-5-carbonyl chloride |
101665-68-3 | 98% | 1g |
$1718.70 | 2023-09-04 |
1-Naphthalenecarbonylchloride, 5-methyl- Related Literature
-
1. Asymmetric synthesis of the left hand portion of the azinomycinsHelen J. Bryant,Christophe Y. Dardonville,Timothy J. Hodgkinson,Michael B. Hursthouse,K. M. Abdul Malik,Michael Shipman J. Chem. Soc. Perkin Trans. 1 1998 1249
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